Cas no 69718-74-7 (2,3-Dihydro-1H-indene-1,3-dicarboxylic acid)

• Product Name: 2,3-Dihydro-1H-indene-1,3-dicarboxylic acid
• CAS No: 69718-74-7
• MF: C₁₁H₁₀O₄
• MW: 206.194703578949
• CID: 1028845
• PubChem ID: 10104419
• Update Time: 2025-05-20

2,3-Dihydro-1H-indene-1,3-dicarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2,3-Dihydro-1H-indene-1,3-dicarboxylic acid
• 69718-74-7
• SCHEMBL432906
• 2,3-dihydro-1H-indene-1,3-dicarboxylicAcid
• DTXSID90435645
• INDAN-1,3-DICARBOXYLIC ACID
• DB-319663

• Inchi： 1S/C11H10O4/c12-10(13)8-5-9(11(14)15)7-4-2-1-3-6(7)8/h1-4,8-9H,5H2,(H,12,13)(H,14,15)
• InChI Key： MNQNHAXVLUCZMI-UHFFFAOYSA-N
• SMILES： OC(C1C2C=CC=CC=2C(C(=O)O)C1)=O

Computed Properties

• Exact Mass: 206.05790880g/mol
• Monoisotopic Mass: 206.05790880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 74.6Ų

Additional information on 2,3-Dihydro-1H-indene-1,3-dicarboxylic acid

Introduction to 2,3-Dihydro-1H-indene-1,3-dicarboxylic acid (CAS No. 69718-74-7)

2,3-Dihydro-1H-indene-1,3-dicarboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 69718-74-7, is a significant compound in the realm of organic chemistry and pharmaceutical research. This molecule, characterized by its indene core and dicarboxylic acid functional groups, has garnered attention due to its versatile structural framework and potential applications in medicinal chemistry. The presence of both aromatic and aliphatic moieties makes it a valuable scaffold for designing novel bioactive molecules.

The structural motif of 2,3-Dihydro-1H-indene-1,3-dicarboxylic acid encompasses a bicyclic system with a six-membered aromatic ring fused to a five-membered cyclohexane ring. The two carboxylic acid groups positioned at the 1 and 3 positions contribute to its reactivity, enabling diverse chemical transformations such as esterification, amidation, and cyclization. These modifications are pivotal in synthesizing derivatives with enhanced pharmacological properties.

In recent years, the pharmaceutical industry has shown increasing interest in heterocyclic compounds due to their prevalence in biologically active agents. 2,3-Dihydro-1H-indene-1,3-dicarboxylic acid stands out as a promising intermediate in the synthesis of small-molecule drugs. Its indene backbone is reminiscent of several natural products and drug candidates that exhibit notable biological activities. For instance, derivatives of indene have been explored for their anti-inflammatory, antimicrobial, and anticancer properties.

One of the most compelling aspects of 2,3-Dihydro-1H-indene-1,3-dicarboxylic acid is its potential as a building block for drug discovery. The combination of the indene scaffold with carboxylic acid functionalities allows for the creation of molecules that can interact with biological targets in multiple ways. This flexibility is particularly valuable in medicinal chemistry, where the optimization of bioactivity often requires careful balancing of structural features.

Recent studies have highlighted the importance of 2,3-Dihydro-1H-indene-1,3-dicarboxylic acid in the development of novel therapeutic agents. Researchers have demonstrated its utility in generating compounds with inhibitory effects on various enzymes and receptors. For example, modifications to the indene core have led to derivatives that show promise in preclinical trials for treating neurological disorders. The ability to fine-tune the electronic and steric properties of this molecule makes it an attractive candidate for further exploration.

The synthesis of 2,3-Dihydro-1H-indene-1,3-dicarboxylic acid involves multi-step organic reactions that highlight its synthetic accessibility. Common synthetic routes include cyclization reactions followed by functional group interconversions. The availability of efficient synthetic methodologies has facilitated its use in both academic research and industrial applications. This accessibility is crucial for drug discovery programs that require scalable production of intermediates.

In addition to its pharmaceutical applications, 2,3-Dihydro-1H-indene-1,3-dicarboxylic acid has found utility in materials science. Its structural features make it a suitable candidate for designing polymers and coatings with unique properties. For instance, incorporation of this compound into polymer matrices can enhance thermal stability and mechanical strength. Such applications underscore the broad utility of this versatile molecule beyond traditional medicinal chemistry.

The chemical reactivity of 2,3-Dihydro-1H-indene-1,3-dicarboxylic acid allows for further derivatization into a wide array of functionalized compounds. Researchers have leveraged this reactivity to develop novel catalysts and ligands for asymmetric synthesis. The ability to generate enantiomerically pure derivatives is particularly important in pharmaceuticals, where chirality often dictates biological activity. This underscores the significance of 2,3-Dihydro-1H-indene-1,3-dicarboxylic acid as a platform for advanced chemical transformations.

As computational chemistry techniques advance, the role of 2,3-Dihydro-1H-indene-1,3-dicarboxylic acid in drug design continues to expand. Molecular modeling studies have provided insights into its interactions with biological targets at an atomic level. These studies not only aid in rationalizing experimental observations but also guide the design of next-generation analogs with improved efficacy and selectivity. The integration of experimental data with computational methods has become indispensable in modern medicinal chemistry.

The future prospects for 2,3-Dihydro-1H-indene-1,3-dicarboxylic acid are promising given its diverse applications and synthetic versatility. Ongoing research aims to uncover new derivatives with enhanced therapeutic potential and improved pharmacokinetic profiles. Collaborative efforts between academia and industry are essential to translate these findings into tangible benefits for patients worldwide. The continued exploration of this compound will undoubtedly contribute to advancements in multiple fields.